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Compound of Interest

Compound Name: Ac-rC Phosphoramidite

Cat. No.: B10832007

Essential Safety and Handling Guide for Ac-rC
Phosphoramidite

This guide provides crucial safety and logistical information for the handling and disposal of Ac-
rC (N-Acetyl-5-O-DMT-2'-O-TBDMS-cytidine-3'-O-(N,N-diisopropyl)-2-
cyanoethylphosphoramidite), a key reagent in oligonucleotide synthesis. Adherence to these
procedures is vital for ensuring laboratory safety and maintaining the integrity of this moisture-
sensitive compound.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Ac-rC
Phosphoramidite to prevent exposure.[1][2]
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PPE Category Item Specifications
Use equipment tested and
) approved under government
Eye/Face Protection Safety Goggles/Glasses

standards such as NIOSH
(US) or EN 166 (EU).[1]

Face Shield

Recommended when there is

a splash hazard.[1]

Skin Protection

Chemical-Impermeable Gloves

Handle with nitrile gloves.
Always inspect gloves prior to
use and dispose of

contaminated gloves properly.

[1]

Laboratory Coat

A laboratory coat must be

worn.[1]

Protective Clothing

Choose body protection in
relation to the concentration
and amount of the dangerous
substance at the specific

workplace.[1]

Respiratory Protection

NIOSH-approved Respirator

Use a NIOSH-approved
respirator, such as an N95 or
P1 type dust mask, if
ventilation is inadequate or

dust is generated.[1]

Self-contained Breathing

Apparatus

Necessary in case of fire or

major spills.[1]

Operational Plan: Handling and Storage

Handling Precautions:

o Handle in a well-ventilated place.[2]
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Wear suitable protective clothing, including gloves and eye/face protection.[2]
Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Phosphoramidites are sensitive to moisture; ensure all reagents and solvents are anhydrous.

[2]

Storage Conditions:

Keep the container tightly sealed to prevent moisture and air exposure.[1][2]
Store in a dry, well-ventilated area.[1][2]

Recommended storage temperature is -20°C for up to one month or -80°C for up to six
months.[3]

Protect from light and heat, and store away from oxidizing agents.[1][2][3]

Disposal Plan

Proper disposal of Ac-rC Phosphoramidite and contaminated materials is crucial for

environmental safety and regulatory compliance.

Spill and Leak Procedures:

Avoid dust formation.[2]

Avoid breathing mist, gas, or vapors.[2]

Use personal protective equipment, including chemical-impermeable gloves.[2]

Ensure adequate ventilation.[2]
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» Remove all sources of ignition.[2]

Waste Disposal:

» Dispose of unused or waste material at an approved waste disposal facility.

o Contaminated packaging should be disposed of in the same manner as the product.

» Follow all federal, state, and local environmental regulations for chemical waste disposal.

Experimental Workflow

The following diagram outlines the standard workflow for handling Ac-rC Phosphoramidite in
a laboratory setting.
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Workflow for handling Ac-rC Phosphoramidite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10832007?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_DMT_dT_Phosphoramidite_d11.pdf
https://www.benchchem.com/pdf/DMT_dT_phosphoramidite_d11_safety_and_handling_precautions.pdf
https://www.medchemexpress.com/ac-rc-phosphoramidite.html
https://www.benchchem.com/product/b10832007#personal-protective-equipment-for-handling-ac-rc-phosphoramidite
https://www.benchchem.com/product/b10832007#personal-protective-equipment-for-handling-ac-rc-phosphoramidite
https://www.benchchem.com/product/b10832007#personal-protective-equipment-for-handling-ac-rc-phosphoramidite
https://www.benchchem.com/product/b10832007#personal-protective-equipment-for-handling-ac-rc-phosphoramidite
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10832007?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10832007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10832007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

